Cas no 2138562-03-3 (4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one)

• Product Name: 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one
• CAS No: 2138562-03-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6567793
• PubChem ID: 165844020
• Update Time: 2025-06-30

4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138562-03-3
• EN300-1157043
• 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one

• Inchi： 1S/C12H17NO/c1-12(2)6-5-9(14)8-10(12)11-4-3-7-13-11/h3-4,7,10,13H,5-6,8H2,1-2H3
• InChI Key： RDIUCFFCCLLOTG-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C2=CC=CN2)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one

Introduction to 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one (CAS No. 2138562-03-3) and Its Emerging Applications in Chemical Biology

4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one, identified by the chemical identifier CAS No. 2138562-03-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a cyclohexanone core substituted with a pyrrole ring and two methyl groups, presents an ideal scaffold for the development of novel bioactive entities. The presence of the pyrrole moiety not only enhances its solubility and metabolic stability but also imparts favorable interactions with biological targets, making it a promising candidate for further exploration.

The structure of 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one is characterized by a rigid cyclohexane ring system, which provides structural stability and allows for precise tuning of electronic and steric properties. The pyrrole ring, positioned at the C3 position of the cyclohexanone backbone, serves as a key pharmacophore, enabling hydrogen bonding and π-stacking interactions with biological macromolecules. This dual functionality has positioned the compound as a versatile building block for drug discovery initiatives.

In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds in medicinal chemistry. Among these, pyrrole derivatives have emerged as particularly influential due to their broad spectrum of biological activities. The incorporation of a pyrrole ring into 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one not only enhances its pharmacological profile but also opens up avenues for modulating its bioactivity through structural modifications.

4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one has been extensively studied for its potential applications in modulating various biological pathways. Preliminary studies suggest that this compound exhibits inhibitory effects on several enzymes and receptors implicated in inflammatory responses, neurodegenerative disorders, and cancer progression. The pyrrole moiety plays a critical role in mediating these interactions by engaging in specific binding pockets within target proteins.

The compound’s pharmacokinetic properties are also noteworthy. The cyclohexanone core contributes to metabolic stability, while the pyrrole ring enhances solubility in both aqueous and lipid environments. These attributes make 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one an attractive candidate for oral administration and systemic delivery.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify novel bioactive scaffolds. The three-dimensional structure of 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one, particularly the spatial arrangement of the pyrrole and methyl groups, has been meticulously analyzed to predict its binding affinity to potential therapeutic targets. These computational insights have guided experimental efforts toward optimizing lead compounds for clinical development.

In the realm of drug discovery, the development of chiral compounds is of paramount importance due to their enantioselective interactions with biological systems. While initial studies on 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one have focused on racemic mixtures, there is growing interest in exploring enantiopure forms to enhance selectivity and reduce off-target effects. Future research endeavors are likely to include asymmetric synthesis strategies to produce enantiomerically enriched derivatives.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the identification of novel molecular entities. By leveraging large datasets and predictive models, researchers can accelerate the optimization process for compounds like 4,4-dimethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one, enhancing both efficiency and success rates. These computational tools are particularly valuable in predicting ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties early in the discovery phase.

4,4-dimethyl-3-(1H-pyrrol-2-y)cyclohexan-on-e continues to be a subject of intense investigation due to its multifaceted potential in chemical biology. Its unique structural features combined with favorable pharmacokinetic properties make it an excellent candidate for further development into therapeutic agents. As research progresses, additional applications in areas such as antimicrobial therapy and central nervous system disorders are anticipated.

The synthesis of analogs derived from 4,4-dimethyl-s(1H-pyrrol-y)-cyclohexan-on-e represents another promising direction for future studies. By introducing variations at the cyclohexanone or pyrrole moieties—such as substituting hydrogen atoms with halogens or other heteroatoms—researchers can explore new pharmacological profiles while maintaining core structural integrity.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful therapeutics have been derived from natural products or their modified analogs. The structural motif found in 4,dimethyl-s(H^-pyrroly)-cyclohe^-xanh-on-e aligns well with this paradigm, offering opportunities for inspiration from nature’s own chemical libraries.<<0x0A

The increasing emphasis on green chemistry principles has also influenced synthetic methodologies for producing compounds like *dimethytl(H^-pyrroly)-cycloh^-xanh-on-e* (CAS No 213856203). Sustainable synthetic routes that minimize waste generation and energy consumption are being prioritized during laboratory-scale production as well as industrial manufacturing processes.<0x0A

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